Cas no 959251-07-1 (methyl 2-[(1-benzylindazol-3-yl)oxy]acetate)

• Product Name: methyl 2-[(1-benzylindazol-3-yl)oxy]acetate
• CAS No: 959251-07-1
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• CID: 5528061
• Update Time: 2025-06-10

methyl 2-[(1-benzylindazol-3-yl)oxy]acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[1-(phenylmethyl)-1H-indazol-3-yl]oxy]-, methyl ester
• methyl 2-[(1-benzylindazol-3-yl)oxy]acetate

• Inchi： 1S/C17H16N2O3/c1-21-16(20)12-22-17-14-9-5-6-10-15(14)19(18-17)11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3
• InChI Key： FSMVOBYUTWCDEE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1C2=C(N(CC3=CC=CC=C3)N=1)C=CC=C2

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 463.6±30.0 °C(Predicted)
• pka: 1.07±0.50(Predicted)

Additional information on methyl 2-[(1-benzylindazol-3-yl)oxy]acetate

Methyl 2-[(1-benzylindazol-3-yl)oxy]acetate (CAS No. 959251-07-1): A Comprehensive Overview

Methyl 2-[(1-benzylindazol-3-yl)oxy]acetate, identified by its Chemical Abstracts Service number CAS No. 959251-07-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of benzylindazol derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates a benzyl group and an indazole moiety, both of which are known for their pharmacological properties.

The molecular formula of methyl 2-[(1-benzylindazol-3-yl)oxy]acetate can be represented as C₁₈H₁₉NO₃. This formula highlights the presence of carbon, hydrogen, nitrogen, and oxygen atoms, which are essential for the compound's reactivity and biological interactions. The presence of the ester group (-COOCH₃) in the molecule suggests its potential role as an intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been a growing interest in indazole derivatives due to their demonstrated efficacy in various pharmacological contexts. Specifically, compounds containing the indazole scaffold have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The benzyl group in methyl 2-[(1-benzylindazol-3-yl)oxy]acetate may contribute to enhanced solubility and bioavailability, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The indazole ring is a privileged structure in medicinal chemistry, known for its ability to interact with multiple biological targets. This versatility makes it an attractive moiety for designing novel therapeutic agents. Additionally, the ester functionality provides a site for chemical modification, allowing for the development of analogs with tailored properties.

Recent studies have begun to explore the pharmacological profile of methyl 2-[(1-benzylindazol-3-yl)oxy]acetate. Preliminary investigations suggest that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has shown potential in inhibiting kinases that are overexpressed in cancer cells, thereby offering a novel approach to cancer therapy. Furthermore, its interaction with neurotransmitter receptors has raised interest in its potential applications in treating neurological conditions.

The synthesis of methyl 2-[(1-benzylindazol-3-yl)oxy]acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the indazole core, followed by functional group transformations to introduce the benzyl and ester groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve the desired connectivity between the indazole ring and other structural components.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how methyl 2-[(1-benzylindazol-3-yl)oxy]acetate is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which could influence its bioavailability and tissue distribution. Further studies are needed to elucidate these properties in detail.

In conclusion, methyl 2-[(1-benzylindazol-3-yl)oxy]acetate (CAS No. 959251-07-1) represents a promising candidate for pharmaceutical development. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for benzylindazol derivatives, compounds like this one are likely to play a significant role in future drug discovery efforts.